Orpanoxin

• CAS RN: 60653-25-0
• Molecular Formula: C13H11ClO4
• Molecular Weight: 266.67 g/mol
• IUPAC Name: 3-[5-(4-chlorophenyl)furan-2-yl]-3-hydroxypropanoic acid
• InChI: InChI=1S/C13H11ClO4/c14-9-3-1-8(2-4-9)11-5-6-12(18-11)10(15)7-13(16)17/h1-6,10,15H,7H2,(H,16,17)
• InChI Key: YLJRTDTWWRXOFG-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=CC=C(O2)C(CC(=O)O)O)Cl
• synonyms: 5-(4-chlorophenyl)-beta-hydroxy-2-furanpropanoic acid; F-776; orpanoxin

Description

Orpanoxin is a nonsteroidal anti-inflammatory drug (NSAID) developed by Procter & Gamble. It is known for its ability to inhibit cyclooxygenase enzymes, specifically prostaglandin synthase 1 (COX1), which plays a crucial role in the inflammatory process . Unlike many other NSAIDs, this compound is noted for its lack of gastric ulcerogenic effects within the therapeutic dose range .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Orpanoxin involves several steps, starting with the preparation of the core structure, which includes a furan ring substituted with a chlorophenyl group and a hydroxypropanoic acid side chain. The key steps include:

Formation of the furan ring: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Substitution with chlorophenyl group:

Addition of the hydroxypropanoic acid side chain: This is typically done through a nucleophilic substitution reaction, where the hydroxypropanoic acid is attached to the furan ring.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves:

Bulk synthesis of intermediates: Large-scale production of the furan ring and chlorophenyl intermediates.

Continuous flow reactors: These are used to ensure consistent reaction conditions and high yield.

Purification and crystallization: The final product is purified through crystallization and other separation techniques to ensure high purity.

Chemical Reactions Analysis

Types of Reactions

Orpanoxin undergoes several types of chemical reactions, including:

Oxidation: this compound can be oxidized to form various metabolites.

Reduction: Reduction reactions can modify the functional groups on the molecule.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at different positions on the molecule.

Common Reagents and Conditions

Oxidizing agents: Such as hydrogen peroxide or potassium permanganate.

Reducing agents: Such as sodium borohydride or lithium aluminum hydride.

Substitution reagents: Such as halogens for electrophilic substitution and nucleophiles like amines for nucleophilic substitution.

Major Products Formed

The major products formed from these reactions include various oxidized and reduced metabolites, as well as substituted derivatives that retain the core structure of this compound .

Scientific Research Applications

Orpanoxin has been extensively studied for its anti-inflammatory properties. Its applications include:

Chemistry: Used as a reference compound in the study of NSAIDs and their mechanisms.

Biology: Investigated for its effects on cellular processes and enzyme inhibition.

Medicine: Explored for its potential in treating inflammatory diseases without causing gastric ulcers.

Industry: Used in the development of new anti-inflammatory drugs and formulations

Mechanism of Action

Orpanoxin exerts its effects by inhibiting the cyclooxygenase enzymes, specifically COX1. This inhibition prevents the conversion of arachidonic acid to prostaglandins, which are mediators of inflammation. By reducing prostaglandin synthesis, this compound effectively reduces inflammation and pain .

Comparison with Similar Compounds

Similar Compounds

Piroxicam: Another NSAID with potent anti-inflammatory effects but with a higher risk of gastric ulcers.

Diflunisal: Similar in its anti-inflammatory properties but differs in its chemical structure.

Benoxaprofen: An NSAID with similar anti-inflammatory effects but withdrawn due to phototoxicity .

Uniqueness

Orpanoxin is unique among NSAIDs due to its lack of gastric ulcerogenic effects within the therapeutic dose range, making it a safer option for long-term use .